Cas no 1804854-63-4 (2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile)

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile is a versatile pyridine-based intermediate with significant utility in synthetic organic chemistry. Its structure features a reactive bromomethyl group, a chloro substituent, and a difluoromethyl moiety, enabling selective functionalization for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both halogen and nitrile groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly valuable in the synthesis of biologically active molecules, offering precise control over molecular architecture. High purity and consistent quality ensure reliable performance in complex synthetic pathways.

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile structure

1804854-63-4 structure

Product Name:2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1804854-63-4

MF:C₉H₆BrClF₂N₂

MW:295.511147022247

CID:4870797

Update Time:2025-10-28

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C9H6BrClF2N2/c10-4-8-6(11)3-5(9(12)13)7(15-8)1-2-14/h3,9H,1,4H2
- InChI Key： MESNHVQORHHPIF-UHFFFAOYSA-N
- SMILES： BrCC1=C(C=C(C(F)F)C(CC#N)=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.4
Topological Polar Surface Area: 36.7

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048615-1g	2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile	1804854-63-4	97%	1g	$1,504.90	2022-04-01

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Additional information on 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile

2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804854-63-4, commonly referred to as 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including a bromomethyl group, a chloro substituent, a difluoromethyl group, and an acetonitrile moiety. These features make it a versatile building block for various applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits potent pesticidal activity against a wide range of agricultural pests, including insects and fungi. Its unique combination of functional groups allows for selective targeting of specific biochemical pathways in pests, minimizing adverse effects on non-target organisms and the environment. This makes it a promising candidate for sustainable pest management solutions.

In the pharmaceutical industry, 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile has been explored as a lead compound for the development of anti-inflammatory and antiviral agents. Its ability to modulate key enzymes involved in inflammatory responses has been validated in preclinical studies, suggesting potential applications in treating conditions such as arthritis and viral infections. Furthermore, its structural flexibility enables chemists to modify the molecule to enhance bioavailability and efficacy.

The synthesis of 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have allowed for the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug discovery. The use of environmentally friendly solvents and catalysts has also made the synthesis process more sustainable.

From a materials science perspective, 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile has been investigated as a precursor for the development of advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the creation of materials with exceptional thermal stability and mechanical properties. These materials have potential applications in aerospace, electronics, and automotive industries.

Despite its numerous advantages, the use of 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile is not without challenges. Regulatory hurdles related to its environmental impact and toxicity profile must be carefully addressed before it can be widely adopted in commercial applications. Ongoing research is focused on optimizing its safety profile through structural modifications and alternative synthesis pathways.

In conclusion, 2-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804854-63-4) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation products. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial progress.